Cas no 94108-70-0 (D-Glucitol,1,4-anhydro-, 3,5,6-triacetate (9CI))

D-Glucitol,1,4-anhydro-, 3,5,6-triacetate (9CI) structure
94108-70-0 structure
Product Name:D-Glucitol,1,4-anhydro-, 3,5,6-triacetate (9CI)
CAS No:94108-70-0
MF:C12H18O8
MW:290.266524791718
CID:816596
PubChem ID:56841177
Update Time:2025-04-19

D-Glucitol,1,4-anhydro-, 3,5,6-triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,1,4-anhydro-, 3,5,6-triacetate (9CI)
    • [(2R)-2-acetyloxy-2-[(2R,3R,4S)-3-acetyloxy-4-hydroxyoxolan-2-yl]ethyl] acetate
    • NS00040055
    • EINECS 302-409-2
    • 1,4-Anhydro-D-glucitol 3,5,6-triacetate
    • 94108-70-0
    • DTXSID40240584
    • Inchi: 1S/C12H18O8/c1-6(13)17-5-10(19-7(2)14)12-11(20-8(3)15)9(16)4-18-12/h9-12,16H,4-5H2,1-3H3/t9-,10+,11+,12+/m0/s1
    • InChI Key: MOTDKJOPTZYSEJ-IRCOFANPSA-N
    • SMILES: O1C[C@@H]([C@H]([C@H]1[C@@H](COC(C)=O)OC(C)=O)OC(C)=O)O

Computed Properties

  • Exact Mass: 290.10016753g/mol
  • Monoisotopic Mass: 290.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Dissolution (61 g/l) (25 º C),
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